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Compound of Interest

Compound Name: Melagatran-d11

Cat. No.: B1153867

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Melagatran-d11. As a deuterated compound intended for research purposes, specific safety
and disposal data are often limited. Therefore, the following procedures are based on
established best practices for the handling of novel or uncharacterized laboratory chemicals.
The primary directive is to treat Melagatran-d11 as a potentially hazardous substance and to
consult with your institution's Environmental Health and Safety (EHS) office before any disposal
action is taken.

Immediate Safety and Handling Protocol

Prior to disposal, it is crucial to manage Melagatran-d11 safely. Due to the absence of a
specific Safety Data Sheet (SDS) for the deuterated form, the hazard classifications for the
parent compound, melagatran, should be considered as a minimum precaution. Melagatran is
classified as a skin, eye, and respiratory irritant.

Key Handling Principles:

e Engineering Controls: Handle Melagatran-d11 in a well-ventilated area, preferably within a
chemical fume hood.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves.
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o Spill Management: In the event of a spill, avoid generating dust. Carefully clean the area with
a damp cloth or absorbent material, and collect all contaminated materials for disposal as
hazardous waste. Notify your EHS office of any significant spill.

Step-by-Step Disposal Procedure

Disposal of Melagatran-d11 must comply with local, state, and federal regulations. The
following is a generalized procedure that should be adapted to your institution's specific
guidelines.

e Consult Your EHS Office: This is the most critical step. Your institution's EHS professionals
are the definitive resource for chemical waste disposal procedures and can provide guidance
based on the specific regulations that apply to your facility.

o Waste Identification and Classification:
o Treat Melagatran-d11 as a hazardous chemical waste.

o Do not mix it with other waste streams unless explicitly approved by your EHS office.
Incompatible wastes can react dangerously.[1][2]

» Containerization and Labeling:

o Solid Waste: Collect solid Melagatran-d11, as well as any materials contaminated with it
(e.g., weighing paper, pipette tips, gloves), in a designated, leak-proof container.[1][3] The
container must be compatible with the chemical.

o Liquid Waste: If Melagatran-d11 is in solution, collect it in a sealed, leak-proof container,
such as a glass or polyethylene bottle. Use secondary containment to prevent spills.[1][2]

o Labeling: Clearly label the waste container as "Hazardous Waste" and identify the
contents, including "Melagatran-d11" and the solvent if applicable. Ensure the label
includes the accumulation start date.[1][2]

o Storage:

o Store the sealed waste container in a designated satellite accumulation area within your
laboratory.
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o Ensure the storage area is secure and away from incompatible materials.[1][2]

o Waste Pickup:

o Once the container is full or has reached the storage time limit set by your institution,
request a waste pickup from your EHS office.[1]

Disposal of Empty Containers: Empty containers that held Melagatran-d11 must also be
disposed of properly. Generally, containers should be triple-rinsed with a suitable solvent.[4]
The first rinsate must be collected and disposed of as hazardous waste.[1] After thorough
rinsing and air-drying, and with all labels defaced or removed, the container may be disposed
of as regular laboratory glass or solid waste, in accordance with institutional policy.[1][4]

Chemical and Physical Properties of Melagatran

The following data pertains to the non-deuterated parent compound, melagatran. This
information should be used as a reference, with the understanding that the properties of
Melagatran-d11 may vary slightly.

Property Value Source
Molecular Formula C22H31N504 ChemicalBook
Molecular Weight 429.51 g/mol ChemicalBook
Appearance White Solid ChemicalBook
Melting Point 198-200°C ChemicalBook
Density (Predicted) 1.41+0.1 g/lcm3 ChemicalBook
Solubility DMSO: Sparingly soluble (1-10 Cayman Chemical
mg/ml)

H315 (Causes skin irritation),
H319 (Causes serious eye

GHS Hazard Codes o PubChem
irritation), H335 (May cause

respiratory irritation)
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of a
research chemical like Melagatran-d11, where a specific SDS is not available.
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Caption: Disposal decision workflow for Melagatran-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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